5-Bromo-7-methyl-1(2H)-isoquinolinone

• IUPAC Name: 5-bromo-7-methyl-2H-isoquinolin-1-one
• InChI: InChI=1S/C10H8BrNO/c1-6-4-8-7(9(11)5-6)2-3-12-10(8)13/h2-5H,1H3,(H,12,13)
• InChI Key: YCUWCZSCZRCUHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=CNC2=O)C(=C1)Br
• Molecular Formula: C10H8BrNO
• Molecular Weight: 238.08 g/mol

Description

5-Bromo-7-methyl-1H-indazole is a chemical compound with the molecular formula C8H7BrN2. It has a molecular weight of 211.06 g/mol. It’s primarily used for research and development purposes.

Molecular Structure Analysis

The molecular structure of 5-Bromo-7-methyl-1H-indazole consists of a bromine atom and a methyl group attached to an indazole ring. The SMILES string representation of this compound is Cc1cc(Br)cc2cnn1c2.

Physical And Chemical Properties Analysis

5-Bromo-7-methyl-1H-indazole is a solid substance with a melting point range of 180-186°C. It has a molar refractivity of 49.1±0.3 cm³.

Scientific Research Applications

Synthesis and In Vitro Cytotoxic Evaluation

A study reported the synthesis of a variety of isoquinolinequinones, including compounds related to "5-Bromo-7-methyl-1(2H)-isoquinolinone", for in vitro cytotoxic evaluation against various human tumor cell lines. Compounds exhibited moderate to high potency, with one showing promise due to its low IC50 values against cancer cell lines, indicating its potential as an antitumor agent (Delgado et al., 2012).

Synthesis for Potential Depressant and Antiinflammatory Activity

Another study synthesized isoquinolinones, designed based on the potential depressant and antiinflammatory activity found in structurally related compounds. This research demonstrates the versatility of isoquinolinone derivatives in the development of new therapeutic agents (Sanna & Savelli, 1984).

Prodrug System for Hypoxic Tissues

Research on the synthesis of a compound involving "5-Bromoisoquinolin-1-one" aimed at developing a prodrug system for selective drug delivery to hypoxic tissues, showcasing the application of isoquinolinone derivatives in targeted cancer therapy (Parveen et al., 1999).

Photochromic Properties

A study focusing on the photochromic properties of certain derivatives highlights the potential use of "5-Bromo-7-methyl-1(2H)-isoquinolinone" in developing photo-responsive materials. This application could extend to various technological and material science fields (Voloshin et al., 2008).

Antimicrobial Activity

A novel series of isoquinoline derivatives was synthesized and evaluated for antimicrobial activity, indicating the potential of "5-Bromo-7-methyl-1(2H)-isoquinolinone" related compounds in developing new antimicrobial agents. This research highlights the compound's utility in addressing pathogenic strains of bacteria and fungi (Zaki et al., 2019).

Safety and Hazards

This compound is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. It’s recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to wash thoroughly after handling.